Cas no 562-73-2 (1,3,4,5-tetrahydroxycyclohexane-1-carboxylic acid)

• Product Name: 1,3,4,5-tetrahydroxycyclohexane-1-carboxylic acid
• CAS No: 562-73-2
• MF: C₇H₁₂O₆
• MW: 192.166583061218
• CID: 1597914
• PubChem ID: 1064
• Update Time: 2025-05-21

1,3,4,5-tetrahydroxycyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3,4,5-tetrahydroxycyclohexanecarboxylic Acid
• Chinasaeure
• Cyclohexantetrol-(1.3.4.5)-carbonsaeure-(1)
• Cordycepinsaeure
• 1,3,4,5-Tetrahydroxy-cyclohexancarbonsaeure
• 1,3,4,5-tetrahydroxy-cyclohexanecarboxylic acid
• 1,3,4,5-Tetrahydroxycyclohexane-1-carboxylic acid
• Cyclohexanecarboxylic acid, 1,3,4,5-tetrahydroxy-, [1R-(1.alpha.,3.alpha.,4.alpha.,5.beta.)]-
• BCP29199
• EN300-120326
• 470-63-3
• HMS3369F17
• FT-0624343
• NSC-243743
• SCHEMBL12045452
• NSC243743
• NCGC00142589-02
• Kinic acid; Chinic acid
• AKOS006227643
• AAWZDTNXLSGCEK-UHFFFAOYSA-N
• SY010828
• Cyclohexanecarboxylic acid, 1,3,4,5-tetrahydroxy-
• DTXSID40861632
• Cyclohexanecarboxylic acid, 1,3,4,5-tetrahydroxy-, (1.alpha.,3R,4.alpha.,5R)-
• Oprea1_849562
• 1,3,4,5-Tetrahydroxycyclohexanecarboxylic acid, (1R-(1.alpha.,3.alpha.,4.alpha.,5.beta.)-
• 562-73-2
• NCGC00095620-01
• NS00006789
• GS-6162
• 1,4,5-Tetrahydroxycyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid,3,4,5-tetrahydroxy-
• D-(-)-Kinic Acid
• SCHEMBL614369
• EINECS 209-233-4
• Cyclohexanecarboxylic acid, 1,3,4,5-tetrahydroxy-, D-(-)-
• Hexahydro-1,4,5-tetrahydroxybenzoic acid
• InChI=1/C7H12O6/c8-3-1-7(13,6(11)12)2-4(9)5(3)10/h3-5,8-10,13H,1-2H2,(H,11,12
• NSC 243743
• CHEBI:177632
• D-(-)-Chinic Acid
• DB-259142
• 1,3,4,5-Tetrahydroxycyclohexanecarboxylic acid; D-(-)-Quinic acid
• 1,3,4,5-tetrahydroxycyclohexane-1-carboxylic acid

• Inchi： 1S/C7H12O6/c8-3-1-7(13,6(11)12)2-4(9)5(3)10/h3-5,8-10,13H,1-2H2,(H,11,12)
• InChI Key： AAWZDTNXLSGCEK-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)CC(C(C(C1)O)O)O

Computed Properties

• Exact Mass: 192.06336
• Monoisotopic Mass: 192.063388
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.4
• Topological Polar Surface Area: 118

Experimental Properties

• Density: 1.828
• Boiling Point: 438.4°C at 760 mmHg
• Flash Point: 233.1°C
• Refractive Index: 1.687
• PSA: 118.22
• LogP: -2.32140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Quinic acids and derivatives

Additional information on 1,3,4,5-tetrahydroxycyclohexane-1-carboxylic acid

Comprehensive Overview of 1,3,4,5-Tetrahydroxycyclohexane-1-Carboxylic Acid (CAS No. 562-73-2)

1,3,4,5-Tetrahydroxycyclohexane-1-carboxylic acid (CAS No. 562-73-2) is a naturally occurring organic compound with significant applications in pharmaceutical, cosmetic, and biochemical research. This polyhydroxy carboxylic acid is structurally characterized by a cyclohexane ring substituted with four hydroxyl groups and one carboxylic acid moiety. Its unique molecular architecture makes it a versatile intermediate in synthetic chemistry and a subject of interest for its potential bioactive properties.

The compound is often associated with studies on sugar acids and cyclitol derivatives, which are pivotal in understanding metabolic pathways and designing novel therapeutic agents. Researchers have explored its role in antioxidant activity and skin hydration, aligning with current trends in anti-aging skincare and natural cosmetics. These applications resonate with the growing consumer demand for sustainable and science-backed ingredients in personal care products.

From a synthetic perspective, 1,3,4,5-tetrahydroxycyclohexane-1-carboxylic acid serves as a precursor for more complex molecules, including chiral building blocks and chelation agents. Its multiple hydroxyl groups enable selective functionalization, making it valuable for asymmetric synthesis and metal ion coordination. This has implications for green chemistry initiatives, where efficiency and minimal environmental impact are prioritized.

In the context of biomedical research, this compound has garnered attention for its structural similarity to inositol and quinic acid, both of which play critical roles in cellular signaling and metabolism. Recent studies suggest potential applications in glycomics and drug delivery systems, particularly for targeting carbohydrate-binding proteins. Such findings address the rising interest in precision medicine and biomarker discovery.

The analytical characterization of CAS No. 562-73-2 typically involves techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure purity and reproducibility, which are essential for industrial and academic applications. Discussions around quality control and regulatory compliance are particularly relevant given the compound's use in nutraceuticals and cosmeceuticals.

Environmental and safety profiles of 1,3,4,5-tetrahydroxycyclohexane-1-carboxylic acid are also noteworthy. As industries shift toward bio-based chemicals, this compound's biodegradability and low toxicity align with circular economy principles. Its production from renewable resources further supports the sustainable chemistry movement, a topic frequently searched by eco-conscious professionals and policymakers.

In summary, 1,3,4,5-tetrahydroxycyclohexane-1-carboxylic acid (CAS No. 562-73-2) exemplifies the intersection of chemistry, biology, and sustainability. Its multifaceted applications—from drug development to cosmetic formulations—highlight its relevance in addressing contemporary scientific and industrial challenges. Ongoing research continues to uncover new potentials, ensuring its place in future innovations.